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Compound of Interest

Compound Name: 2-(Cyclohexyloxy)ethanol

Cat. No.: B156338

For researchers, scientists, and drug development professionals, the safe handling and
disposal of 2-(Cyclohexyloxy)ethanol are paramount. This guide provides essential,
immediate safety protocols and logistical plans to minimize risks and ensure a secure
laboratory environment. Adherence to these procedures is critical to prevent exposure and
mitigate potential hazards.

Immediate Safety Precautions: 2-(Cyclohexyloxy)ethanol is a hazardous chemical that can
cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2] It is crucial
to handle this substance in a well-ventilated area, preferably within a certified chemical fume
hood.[1] An eyewash station and safety shower must be readily accessible in the immediate
work area.[3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent direct
contact with 2-(Cyclohexyloxy)ethanol. The following table summarizes the required PPE for
handling this chemical.
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Protection Type

Recommended Equipment

Standards and
Specifications

Eye/Face Protection

Chemical splash goggles and

a face shield.

Must conform to EN166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.[4]

Skin Protection

Chemical-resistant gloves and
a chemically resistant lab coat

or apron.

Gloves must be inspected
before each use and comply
with EN 374 (EU) or ASTM
F739 (US) standards.[4]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic

vapor cartridge.

Required when handling
outside of a fume hood or if
there is a risk of exceeding

exposure limits.[4][5]

Glove Selection: Quantitative data on the resistance of specific glove materials to 2-
(Cyclohexyloxy)ethanol is limited. For structurally similar compounds, disposable nitrile
gloves have shown poor resistance with short breakthrough times.[4] Therefore, for prolonged
or direct contact, gloves made of more resistant materials are recommended. For incidental
splash protection, thicker nitrile gloves may be used, but they must be replaced immediately
upon any sign of contamination.[4]

Chemical Hazard and Exposure Data

The following table summarizes key hazard information for 2-(Cyclohexyloxy)ethanol.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements

Classification

Skin Irritation ] ) H315: Causes skin
Exclamation Mark Warning o

(Category 2) irritation.[2]

Serious Eye Irritation ) ) H319: Causes serious
Exclamation Mark Warning o

(Category 2A) eye irritation.[2]

Specific target organ

toxicity — Single
] ] H335: May cause
exposure (Category Exclamation Mark Warning ) S
. respiratory irritation.[2]
3), Respiratory tract

irritation

Data sourced from PubChem CID 224775.

Operational Plan for Handling and Disposal

A systematic approach to handling and disposal is crucial for safety and compliance. The
following step-by-step procedures must be followed.

Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is correctly donned.[1] Verify that
the chemical fume hood is functioning correctly and that an emergency spill kit is accessible.

e Dispensing: Conduct all dispensing and handling of 2-(Cyclohexyloxy)ethanol inside a
certified chemical fume hood to minimize inhalation exposure.[1]

» Spill Management: In the event of a spill, immediately evacuate the area and alert others.
For small spills, use an inert absorbent material for containment.[1] Prevent the spill from
entering drains.[1] For large spills, follow your institution's emergency procedures.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[1]
Decontaminate the work area and any equipment used.

Disposal Plan
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» Waste Collection: All waste materials contaminated with 2-(Cyclohexyloxy)ethanol,
including used gloves, absorbent materials, and empty containers, must be collected in a
designated, properly labeled hazardous waste container.[1] Do not mix with other waste
streams.

o Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous
Waste" and the full chemical name: "2-(Cyclohexyloxy)ethanol".

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials.[1]

o Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed professional waste disposal
service.[1][6] Adhere to all federal, state, and local regulations for hazardous waste disposal.

[1]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of 2-
(Cyclohexyloxy)ethanol.
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Caption: Workflow for Safe Handling and Disposal of 2-(Cyclohexyloxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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